Cas no 1805920-77-7 (3-(Aminomethyl)-5-bromo-6-(difluoromethyl)-2-methoxypyridine)

• Product Name: 3-(Aminomethyl)-5-bromo-6-(difluoromethyl)-2-methoxypyridine
• CAS No: 1805920-77-7
• MF: C₈H₉BrF₂N₂O
• MW: 267.070667982101
• CID: 4809437
• Update Time: 2025-10-24

3-(Aminomethyl)-5-bromo-6-(difluoromethyl)-2-methoxypyridine Chemical and Physical Properties

Names and Identifiers

• 3-(Aminomethyl)-5-bromo-6-(difluoromethyl)-2-methoxypyridine

• Inchi： 1S/C8H9BrF2N2O/c1-14-8-4(3-12)2-5(9)6(13-8)7(10)11/h2,7H,3,12H2,1H3
• InChI Key： WDJZWSGZVKIFIG-UHFFFAOYSA-N
• SMILES： BrC1=C(C(F)F)N=C(C(=C1)CN)OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 185
• XLogP3: 1.4
• Topological Polar Surface Area: 48.1

Additional information on 3-(Aminomethyl)-5-bromo-6-(difluoromethyl)-2-methoxypyridine

3-(Aminomethyl)-5-bromo-6-(difluoromethyl)-2-methoxypyridine: A Comprehensive Overview

The compound 3-(Aminomethyl)-5-bromo-6-(difluoromethyl)-2-methoxypyridine (CAS No. 1805920-77-7) is a highly specialized organic molecule with significant potential in various fields of chemistry and materials science. This compound has garnered attention due to its unique structural features and versatile applications. In this article, we will delve into its chemical properties, synthesis methods, applications, and recent advancements in research.

Chemical Structure and Properties

The molecule 3-(Aminomethyl)-5-bromo-6-(difluoromethyl)-2-methoxypyridine consists of a pyridine ring with multiple substituents. The pyridine ring is a six-membered aromatic structure with one nitrogen atom, providing the compound with inherent aromatic stability. The substituents attached to the pyridine ring include an amino methyl group (-CH₂NH₂) at position 3, a bromine atom (Br) at position 5, a difluoromethyl group (-CHF₂) at position 6, and a methoxy group (-OCH₃) at position 2. These substituents significantly influence the chemical reactivity, solubility, and electronic properties of the compound.

The presence of electron-donating groups like the methoxy group (-OCH₃) and amino methyl group (-CH₂NH₂) enhances the electron density of the pyridine ring, making it more reactive towards electrophilic substitution reactions. Conversely, the bromine atom (Br) and difluoromethyl group (-CHF₂) are electron-withdrawing groups, which can deactivate certain positions of the ring for further substitution. This balance of electron-donating and withdrawing groups makes the compound versatile for various chemical transformations.

Synthesis Methods

The synthesis of 3-(Aminomethyl)-5-bromo-6-(difluoromethyl)-2-methoxypyridine involves a multi-step process that typically begins with the preparation of the pyridine ring. One common approach is to use a nucleophilic aromatic substitution reaction or a coupling reaction to introduce the substituents onto the pyridine ring. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of such complex molecules.

For instance, researchers have employed palladium-catalyzed cross-coupling reactions to introduce substituents onto the pyridine ring. These methods are highly efficient and allow for precise control over the regiochemistry of the product. Additionally, modern techniques such as microwave-assisted synthesis have been utilized to accelerate reaction times and improve yields.

Applications in Chemistry and Materials Science

Due to its unique structure, 3-(Aminomethyl)-5-bromo-6-(difluoromethyl)-2-methoxypyridine finds applications in various areas of chemistry and materials science. One notable application is in drug discovery, where such compounds are often used as building blocks for bioactive molecules. The presence of multiple functional groups allows for extensive chemical modifications, enabling researchers to design molecules with specific pharmacological properties.

In materials science, this compound has been explored for its potential as a precursor in the synthesis of advanced materials such as conductive polymers or metal-organic frameworks (MOFs). The pyridine ring's ability to coordinate with metal ions makes it particularly useful in these applications.

Recent studies have also highlighted its potential in catalysis. The bromine atom (Br) and difluoromethyl group (-CHF₂) can act as Lewis acid sites or fluorinating agents, respectively, making this compound suitable for catalytic applications in organic synthesis.

Toxicological and Environmental Considerations

As with any chemical compound, understanding its toxicological profile is crucial for safe handling and application. Recent research has focused on evaluating the environmental impact of 3-(Aminomethyl)-5-bromo-6-(difluoromethyl)-2-methoxypyridine, particularly its biodegradability and potential toxicity to aquatic organisms.

Studies have shown that under certain conditions, this compound can undergo biodegradation through microbial action. However, further research is needed to fully understand its long-term environmental effects and develop strategies for safe disposal.

Future Directions

The future of 3-(Aminomethyl)-5-bromo-6-(difluoromethyl)-2-methoxypyridine lies in exploring its potential applications across diverse fields while ensuring its safe use. Ongoing research is focused on optimizing its synthesis methods for large-scale production and investigating its properties under different environmental conditions.

Additionally, there is growing interest in using this compound as a platform for designing novel materials with tailored properties. By leveraging advanced computational chemistry techniques and machine learning algorithms, researchers can predict optimal conditions for synthesizing derivatives with desired characteristics.